Cas no 2228944-67-8 (tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate)

Tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate is a specialized organic compound featuring a tert-butyl carbamate group linked to a substituted oxolane (tetrahydrofuran) ring with a bromopropenyl moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex molecules in pharmaceutical and agrochemical research. The bromoalkene functionality offers reactivity for cross-coupling reactions, while the carbamate group provides stability and versatility for further derivatization. Its well-defined stereochemistry and functional group compatibility enhance its utility in targeted synthesis, enabling precise modifications in multi-step reaction sequences. The compound is typically handled under inert conditions due to its sensitivity.
tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate structure
2228944-67-8 structure
Product Name:tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate
CAS No:2228944-67-8
MF:C12H20BrNO3
MW:306.196103096008
CID:6035702
PubChem ID:165622477
Update Time:2025-05-21

tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate
    • tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
    • 2228944-67-8
    • EN300-1899280
    • Inchi: 1S/C12H20BrNO3/c1-9(7-13)12(5-6-16-8-12)14-10(15)17-11(2,3)4/h1,5-8H2,2-4H3,(H,14,15)
    • InChI Key: BMPRBFWKPUNOQO-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C1(COCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 305.06266g/mol
  • Monoisotopic Mass: 305.06266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.6Ų

tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1899280-0.05g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
0.05g
$1152.0 2023-09-18
Enamine
EN300-1899280-0.1g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
0.1g
$1207.0 2023-09-18
Enamine
EN300-1899280-0.25g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
0.25g
$1262.0 2023-09-18
Enamine
EN300-1899280-0.5g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
0.5g
$1316.0 2023-09-18
Enamine
EN300-1899280-1.0g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
1g
$1371.0 2023-06-03
Enamine
EN300-1899280-2.5g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
2.5g
$2688.0 2023-09-18
Enamine
EN300-1899280-5.0g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
5g
$3977.0 2023-06-03
Enamine
EN300-1899280-10.0g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
10g
$5897.0 2023-06-03
Enamine
EN300-1899280-1g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
1g
$1371.0 2023-09-18
Enamine
EN300-1899280-5g
tert-butyl N-[3-(3-bromoprop-1-en-2-yl)oxolan-3-yl]carbamate
2228944-67-8
5g
$3977.0 2023-09-18

Additional information on tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate

Professional Introduction to Compound with CAS No. 2228944-67-8 and Product Name: *tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate*

Compound with the CAS number 2228944-67-8 and the product name tert-butyl N-3-(3-bromoprop-1-en-2-yl)oxolan-3-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The unique combination of functional groups, including the tert-butyl group and the N-(3-bromoprop-1-en-2-yl)oxolan-3-yl moiety, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The tert-butyl group, known for its stability and lipophilicity, enhances the compound's solubility in organic solvents and improves its metabolic stability, making it an attractive candidate for pharmaceutical applications. On the other hand, the N-(3-bromoprop-1-en-2-yl)oxolan-3-yl moiety introduces a reactive site that can be further modified through various chemical reactions, such as nucleophilic substitution or coupling reactions. This flexibility allows chemists to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their wide range of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal activities, making them valuable in agricultural and pharmaceutical applications. The compound in question, with its unique structure, is being explored as a potential lead molecule for the development of new drugs targeting various therapeutic areas.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenation, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also minimize side reactions, ensuring a cleaner synthesis process.

One of the most exciting aspects of this compound is its potential application in medicinal chemistry. Researchers have been investigating its efficacy as an intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Preliminary studies have shown promising results, indicating that derivatives of this compound may exhibit potent anti-cancer activity. Further research is ongoing to explore its mechanism of action and optimize its pharmacological properties.

The role of computational chemistry has also been pivotal in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. The unique structural features make it a candidate for developing novel polymers or coatings with enhanced durability and functionality. Researchers are exploring ways to incorporate this compound into polymer matrices to improve their thermal stability and mechanical strength.

The environmental impact of chemical synthesis is another important consideration. Efforts are being made to develop greener synthetic routes for this compound, minimizing waste generation and reducing reliance on hazardous reagents. Sustainable chemistry principles are being integrated into the synthesis process to ensure that it aligns with global environmental goals.

The future prospects for this compound are vast and exciting. As research continues, new applications are likely to emerge, further solidifying its importance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential and translating laboratory findings into tangible benefits for society.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd